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Compound of Interest

Compound Name: Salmeterol-d5

Cat. No.: B15618864

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for Salmeterol-d5, a deuterated analog of Salmeterol. While a

specific Safety Data Sheet (SDS) for Salmeterol-d5 is not readily available, the information

presented here is based on the safety profiles of Salmeterol Xinafoate and Salmeterol-d3,

which are expected to have similar toxicological and handling properties.

Personal Protective Equipment (PPE)
When handling Salmeterol-d5, a comprehensive approach to personal protection is crucial to

minimize exposure. The following PPE is recommended:

Eye Protection: Wear safety glasses with side shields, chemical splash goggles, or a full-face

shield.[1][2] The choice of eye protection should be based on the specific laboratory activity

and the potential for splashes or airborne particles. An emergency eyewash station should

be readily accessible.[1][3]

Hand Protection: Use protective gloves, such as nitrile or neoprene.[1] For operations

involving organic solvents, ensure the gloves provide adequate protection against the

specific solvent being used.[1] Double gloving may be considered for enhanced protection.
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[1] Gloves should be inspected before use and disposed of properly after handling the

compound.[2]

Respiratory Protection: In situations where dust or aerosols may be generated and

engineering controls are insufficient, a NIOSH/MSHA-approved respirator is necessary.[3][4]

For open handling, a P3 respirator with a minimum protection factor of 200 is recommended.

[4]

Skin and Body Protection: Wear a lab coat or impervious clothing to prevent skin contact.[3]

For tasks with a higher risk of exposure, disposable overalls and extra throwaway sleeves

should be considered.[4]

Quantitative Data Summary
While specific occupational exposure limits for Salmeterol-d5 have not been established, the

available data for related compounds indicate a need for caution.

Data Point Value Source

Occupational Exposure Limit

(OEL)
Not established [3][2]

Oral LD50 (Rat) for Salmeterol

Xinafoate
> 1000 mg/kg [5]

Carcinogenicity

No component is identified as

a probable, possible, or

confirmed human carcinogen

by IARC, ACGIH, NTP, or

OSHA at levels ≥ 0.1%.

[3][2]

Operational and Disposal Plans
Handling and Storage:

Ventilation: Handle Salmeterol-d5 in a well-ventilated area.[4] Use process enclosures or

local exhaust ventilation to minimize airborne levels.[4]
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Safe Handling Practices: Avoid the formation of dust and aerosols.[2] Do not breathe dust.[5]

Wash hands thoroughly after handling.[2][5]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[2][4] For long-

term storage, a temperature of -20°C is recommended.

Disposal Plan:

Disposal of Salmeterol-d5 and any contaminated materials must be conducted in accordance

with all federal, state, and local regulations.

Waste Identification: All waste containing Salmeterol-d5, including unused compound,

contaminated labware (e.g., vials, pipette tips, gloves), and solutions, must be classified as

hazardous chemical waste.

Segregation: Do not mix Salmeterol-d5 waste with other waste streams. Keep solid and

liquid waste in separate, clearly labeled containers.

Containerization: Use chemically compatible, leak-proof containers for waste.

Labeling: Clearly label all waste containers as "Hazardous Waste," with the full chemical

name "Salmeterol-d5," and indicate the specific hazards.

Collection and Disposal: Arrange for a licensed professional waste disposal service to collect

and dispose of the material.[2] Do not dispose of down the drain or in regular trash.

Emergency Procedures
In Case of Exposure:

Eye Contact: Immediately rinse with water for at least 15 minutes, removing contact lenses if

present and easy to do.[2][5] Seek medical attention.[4][5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[2][4] Get medical attention if irritation develops or persists.[5]

Inhalation: Move the person to fresh air.[4][5] If breathing is difficult, provide respiratory

support and seek medical attention.[4]
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Ingestion: Rinse mouth with water.[2][5] Do not induce vomiting. Seek immediate medical

attention or contact a poison control center.[5]

Spill Response Workflow:

The following diagram outlines the procedural steps for managing a Salmeterol-d5 spill.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.angenechemical.com/sds/94749-08-3.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1609603.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1609603.pdf
https://www.benchchem.com/product/b15618864/docs?utm_src=pdf-body#essential-safety-and-logistics-for-handling-salmeterol-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618864?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Salmeterol-d5 Spill Response Workflow
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Caption: Workflow for handling a Salmeterol-d5 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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